Cas no 1227958-90-8 (2-Amino-4-(Methyl-13C, d3)pyrimidine)

• Product Name: 2-Amino-4-(Methyl-13C, d3)pyrimidine
• CAS No: 1227958-90-8
• MF: C₅H₇N₃
• MW: 113.140320062637
• CID: 6810016
• PubChem ID: 49758671
• Update Time: 2025-03-28

2-Amino-4-(Methyl-13C, d3)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(Methyl-13C, d3)pyrimidine
• 1227958-90-8
• AKOS015941764
• CS-18558

• Inchi： 1S/C5H7N3/c1-4-2-3-7-5(6)8-4/h2-3H,1H3,(H2,6,7,8)/i1+1D3
• InChI Key： GHCFWKFREBNSPC-KQORAOOSSA-N
• SMILES： N1C(N)=NC=CC=1[13C]([2H])([2H])[2H]

Computed Properties

• Exact Mass: 113.086182309Da
• Monoisotopic Mass: 113.086182309Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8Ų